Cas no 2228164-88-1 (1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• CAS No: 2228164-88-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6326863
• PubChem ID: 165779989
• Update Time: 2025-09-23

1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol
• EN300-1821502
• 2228164-88-1

• Inchi： 1S/C12H19NO3/c1-4-16-11-7-5-6-9(12(11)15-3)10(14)8-13-2/h5-7,10,13-14H,4,8H2,1-3H3
• InChI Key： LUPFPPXRUXTSEE-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC=C(C=1OC)OCC

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų

Additional information on 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol

Research Brief on 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 2228164-88-1): Recent Advances and Applications

The compound 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol (CAS: 2228164-88-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's interaction with adrenergic receptors. Preliminary in vitro studies suggest that 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol exhibits selective binding to α- and β-adrenergic receptors, which could explain its observed effects on cardiovascular and central nervous systems. Researchers have employed molecular docking simulations and radioligand binding assays to characterize these interactions, providing a foundation for future structure-activity relationship (SAR) studies.

In addition to its receptor binding properties, recent synthetic chemistry efforts have optimized the production of this compound. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. The new method utilizes a novel catalytic system that enhances the stereoselectivity of the final product, which is crucial for its pharmacological activity.

Pharmacokinetic studies have also advanced our understanding of this compound. Animal models have demonstrated favorable absorption and distribution profiles, with particular interest in its ability to cross the blood-brain barrier. However, metabolism studies indicate rapid hepatic clearance, suggesting that formulation strategies may need to be developed to improve its bioavailability for potential therapeutic applications.

Looking forward, several research groups have proposed investigating derivatives of 1-(3-ethoxy-2-methoxyphenyl)-2-(methylamino)ethan-1-ol to enhance its therapeutic index. Computational chemistry approaches are being employed to predict modifications that might improve receptor selectivity while reducing potential off-target effects. These developments position this compound as an important scaffold for future drug discovery efforts in cardiovascular and neurological disorders.

The safety profile of this compound is currently under investigation, with preliminary toxicology studies showing acceptable margins at therapeutic doses. However, researchers emphasize the need for more comprehensive safety evaluations before clinical translation can be considered. The scientific community anticipates that ongoing research will clarify the full therapeutic potential of this interesting molecule in the coming years.